Cas no 13400-26-5 (4H-1-Benzopyran-4-one, 3-hydroxy-)

4H-1-Benzopyran-4-one, 3-hydroxy- structure
13400-26-5 structure
Product Name:4H-1-Benzopyran-4-one, 3-hydroxy-
CAS No:13400-26-5
MF:C9H6O3
MW:162.142142772675
CID:1234326
PubChem ID:5174122
Update Time:2025-04-20

4H-1-Benzopyran-4-one, 3-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one, 3-hydroxy-
    • 3-hydroxychromen-4-one
    • DCMHKQKYWBSFKE-UHFFFAOYSA-N
    • SCHEMBL76091
    • 3-hydroxy-chromen-4-one
    • DTXSID80409158
    • 3-hydroxy-4H-chromen-4-one
    • 13400-26-5
    • 3-hydroxychromone
    • Inchi: 1S/C9H6O3/c10-7-5-12-8-4-2-1-3-6(8)9(7)11/h1-5,10H
    • InChI Key: DCMHKQKYWBSFKE-UHFFFAOYSA-N
    • SMILES: O1C=C(C(C2C=CC=CC1=2)=O)O

Computed Properties

  • Exact Mass: 162.03168
  • Monoisotopic Mass: 162.031694049g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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